Cas no 687561-60-0 (2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide)

2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide structure
687561-60-0 structure
Product name:2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
CAS No:687561-60-0
MF:C22H17N4O2FS3
MW:484.589
CID:3143329
PubChem ID:329825537

2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • IWP
    • 2-[[3-(4-Fluorophenyl)-3,4,6,7-tetrahydro-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-N-(6-methyl-2-benzothiazolyl)-acetamide
    • IWP-3
    • 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
    • IWP-3, >=98% (HPLC)
    • IWP 3;IWP3
    • EX-A2454
    • CHEMBL1257089
    • NCGC00387416-03
    • 687561-60-0
    • AB00668760-01
    • 2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
    • EU-0055719
    • SCHEMBL12571773
    • HY-100536
    • N-(6-Methylbenzo[d]thiazol-2-yl)-2-(3-(4-fluorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-ylthio)acetamide
    • 2-((3-(4-fluorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
    • F0579-0537
    • MS-29007
    • CS-0019680
    • DB-211247
    • AKOS024585025
    • BDBM50365355
    • IWP-3?
    • MCB56160
    • MDL： MFCD04457889
    • Inchi： InChI=1S/C22H17FN4O2S3/c1-12-2-7-15-17(10-12)32-21(24-15)26-18(28)11-31-22-25-16-8-9-30-19(16)20(29)27(22)14-5-3-13(23)4-6-14/h2-7,10H,8-9,11H2,1H3,(H,24,26,28)
    • InChI Key： XVMHQSDMKWQNBK-UHFFFAOYSA-N
    • SMILES： CC1=CC2=C(N=C(S2)NC(CSC3=NC4=C(SCC4)C(N3C5=CC=C(F)C=C5)=O)=O)C=C1

Computed Properties

  • Exact Mass: 484.04976748g/mol
  • Monoisotopic Mass: 484.04976748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 830
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 154Ų
  • XLogP3: 4.9

Experimental Properties

  • Solubility: DMSO: soluble2mg/mL (clear solution, warmed)

2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8°C

2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1089364-10mg
IWP-3
 687561-60-0 98%
10mg
 ￥6396 2023-02-16
Life Chemicals
F0579-0537-20μmol
2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
 687561-60-0 90%+
20μl
 $79.0 2023-05-17
Life Chemicals
F0579-0537-10μmol
2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
 687561-60-0 90%+
10μl
 $69.0 2023-05-17
Life Chemicals
F0579-0537-1mg
2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
 687561-60-0 90%+
1mg
 $54.0 2023-05-17
Life Chemicals
F0579-0537-5mg
2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
 687561-60-0 90%+
5mg
 $69.0 2023-05-17
Life Chemicals
F0579-0537-10mg
2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
 687561-60-0 90%+
10mg
 $79.0 2023-05-17
Life Chemicals
F0579-0537-30mg
2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
 687561-60-0 90%+
30mg
 $119.0 2023-05-17
TRC
I941620-10mg
IWP-3
 687561-60-0
10mg
 $ 161.00 2023-09-07
DC Chemicals
DC5059-250 mg
IWP-3
 687561-60-0 >98%
250mg
 $1000.0 2022-02-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci18384-25mg
IWP-3
 687561-60-0 98%
25mg
 ￥3152.00 2023-09-09

2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide Related Literature

  • 1. The vibrational spectra of rhenium carbonyl and rhenium carbonyl iodide
    I. J. Hyams,D. Jones,E. R. Lippincott J. Chem. Soc. A 1967 1987

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687561-60-0 (2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide) Related Products

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Amadis Chemical Company Limited
(CAS:687561-60-0)2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
A1242109
Purity:99%
Quantity:25mg
Price ($):340